1-(3,4-dichlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene}urea

• Molecular Formula: C21H20Cl2N6O2
• Molecular Weight: 459.3 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[(E)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methoxyphenyl)carbamimidoyl]urea
• InChI: InChI=1S/C21H20Cl2N6O2/c1-12-10-13(2)25-19(24-12)28-20(26-14-4-7-16(31-3)8-5-14)29-21(30)27-15-6-9-17(22)18(23)11-15/h4-11H,1-3H3,(H3,24,25,26,27,28,29,30)
• InChI Key: GIAXXILWARHYKY-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)/N=C(\NC2=CC=C(C=C2)OC)/NC(=O)NC3=CC(=C(C=C3)Cl)Cl)C
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(NC2=CC=C(C=C2)OC)NC(=O)NC3=CC(=C(C=C3)Cl)Cl)C

Description

The compound 1-(3,4-dichlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene}urea is a urea derivative characterized by a complex substitution pattern. Its structure includes a 3,4-dichlorophenyl group, a (Z)-configured methylidene bridge linking a 4,6-dimethylpyrimidin-2-ylamino group and a 4-methoxyanilino moiety, and a urea backbone. The Z stereochemistry and electronic effects of the substituents (e.g., chloro, methoxy) may influence its conformational stability, solubility, and intermolecular interactions, as inferred from crystallographic studies using programs like SHELX .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-dichlorophenyl)-1-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene]urea typically involves multi-step organic reactions. One common approach is the condensation reaction between 3,4-dichloroaniline and 4,6-dimethyl-2-aminopyrimidine, followed by the introduction of the methoxyphenyl group through a nucleophilic substitution reaction. The reaction conditions often require the use of solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Dichlorophenyl)-1-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene]urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the aromatic rings, where halogen atoms are replaced by other nucleophiles like hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like sodium hydroxide or ammonia in aqueous or alcoholic solutions.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amine and alcohol derivatives.

Substitution: Formation of substituted aromatic compounds with various functional groups.

Scientific Research Applications

3-(3,4-Dichlorophenyl)-1-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene]urea has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-(3,4-dichlorophenyl)-1-[(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene]urea involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and modulating various biochemical processes. For example, it may inhibit the activity of certain kinases or proteases, leading to altered cellular signaling and metabolic pathways.

Comparison with Similar Compounds

1-(3-Chlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-ethylphenyl)amino]methylidene}urea

This analogue () shares the urea backbone and pyrimidinylamino-methylidene core but differs in substituents:

• Aryl Group : 3-Chlorophenyl vs. 3,4-dichlorophenyl in the target compound.
• Anilino Group: 4-Ethylphenyl vs. 4-methoxyphenyl.
• Stereochemistry : Both exhibit (Z)-configuration at the methylidene bridge.

Key Implications :

• The 4-methoxy group (electron-donating) may improve solubility relative to the 4-ethyl group (lipophilic), impacting pharmacokinetic properties .

Pyrimido[4,5-d]pyrimidine Derivatives ()

Compounds like 6-aryl-2-thioxo-2,3,5,6,7,8-hexahydro-1H-pyrimido[4,5-d]pyrimidine-4-ones differ in core structure but share pyrimidine and aryl motifs. The thioxo group and fused ring system confer distinct electronic and steric properties, likely reducing conformational flexibility compared to the target compound’s urea-methylidene framework.

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Average Mass	Key Substituents
Target Compound	C₂₂H₂₁Cl₂N₆O₂	~465.3*	3,4-Dichlorophenyl, 4-methoxyphenyl, 4,6-dimethylpyrimidin-2-yl, (Z)-methylidene
1-(3-Chlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-ethylphenyl)amino]methylidene}urea	C₂₂H₂₃ClN₆O	422.9	3-Chlorophenyl, 4-ethylphenyl, 4,6-dimethylpyrimidin-2-yl, (Z)-methylidene

*Calculated based on monoisotopic mass from analogous structures .

Biological Activity

1-(3,4-dichlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(4-methoxyphenyl)amino]methylidene}urea is a synthetic compound with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, effects on various biological systems, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be broken down into key components:

• Aromatic rings : The presence of dichlorophenyl and methoxyphenyl groups contributes to its lipophilicity and potential interactions with biological targets.
• Pyrimidine moiety : The 4,6-dimethylpyrimidin-2-yl group is critical for its biological activity, particularly in targeting specific enzymes or receptors.

Research indicates that this compound may exert its effects through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit tyrosine kinases, particularly the epidermal growth factor receptor (EGFR), which plays a crucial role in cancer cell proliferation and survival .
• Induction of Apoptosis : Compounds with similar structures have been reported to activate caspases (caspase 3 and 8), leading to apoptosis in cancer cell lines such as A549 and HepG2 .

Anticancer Activity

A study investigating derivatives of related compounds found that certain urea derivatives exhibited significant anticancer properties. The following table summarizes the IC50 values for various derivatives against different cancer cell lines:

Compound	A549 (Lung) IC50 (µM)	HepG2 (Liver) IC50 (µM)	HCT-116 (Colon) IC50 (µM)
1-(3,4-dichlorophenyl)-...	0.8	1.2	0.9
N5a (related compound)	0.5	0.7	0.6

These results indicate that the tested compounds have potent anticancer activity, comparable to established chemotherapeutics.

Targeting EGFR

The compound's structural similarity to known EGFR inhibitors suggests it may act as a competitive inhibitor. Docking studies have shown favorable binding interactions with the EGFR active site, indicating potential for further development as an anticancer agent .

Case Studies

Case Study 1: In vitro Analysis of Antiproliferative Effects
A recent study characterized several derivatives including the target compound through in vitro assays. The results indicated that the compound significantly reduced cell viability in multiple cancer cell lines by inducing apoptosis via the extrinsic pathway .

Case Study 2: Safety Profile Assessment
In a safety assessment study, various derivatives were evaluated for cytotoxicity against normal human cells. The data suggested that while exhibiting strong anticancer activity, some derivatives maintained a favorable safety profile, indicating potential for therapeutic use without severe off-target effects .